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Compound of Interest

Compound Name: Methyl 7-azaindole-3-glyoxylate

Cat. No.: B015997 Get Quote

CAS Number: 357263-49-1

Synonyms: Methyl (7-azaindol-3-yl)oxoacetate, α-Oxo-1H-pyrrolo[2,3-b]pyridine-3-acetic acid

methyl ester

This technical guide provides an in-depth overview of Methyl 7-azaindole-3-glyoxylate, a key

building block in the synthesis of pharmacologically active compounds. The 7-azaindole

scaffold is a "privileged structure" in medicinal chemistry, frequently utilized for its ability to

mimic the hinge-binding motif of ATP in various kinases.[1][2][3] This document outlines the

compound's properties, a proposed synthetic route with a detailed experimental protocol, and

its potential applications in drug development, particularly in the design of kinase inhibitors.

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 7-azaindole-3-glyoxylate is

presented in the table below. These values are crucial for understanding the compound's

behavior in various experimental settings.
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Property Value Reference

Molecular Formula C₁₀H₈N₂O₃

Molecular Weight 204.18 g/mol

CAS Number 357263-49-1

Appearance
Off-white to yellow solid

(predicted)

Melting Point 165-168 °C

Boiling Point
399.1 °C at 760 mmHg

(predicted)

LogP 0.91860 (predicted)

pKa 11.42 ± 0.40 (predicted)

Synthesis of Methyl 7-azaindole-3-glyoxylate
While a specific, detailed experimental protocol for the synthesis of Methyl 7-azaindole-3-
glyoxylate is not extensively documented in publicly available literature, a plausible synthetic

route can be devised based on established methodologies for the functionalization of the 7-

azaindole core. The most common and effective method for introducing an acyl group at the C3

position of 7-azaindole is through a Friedel-Crafts acylation or a similar electrophilic substitution

reaction.[4]

A proposed two-step synthesis starting from commercially available 7-azaindole is outlined

below.
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Step 1: Acylation

Step 2: Esterification (if necessary)

7-Azaindole

Methyl oxalyl chloride

Lewis Acid (e.g., AlCl3)
Dichloromethane, 0 °C to rt

3-(Chlorooxalyl)-7-azaindole

Reaction

Methanol

Acid catalyst
Reflux

Methyl 7-azaindole-3-glyoxylate

Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b015997?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/article/7-azaindole-a-versatile-scaffold-for-developing-kinase-inhibitors.htm
https://www.chemicalbook.com/article/7-azaindole-a-versatile-scaffold-for-developing-kinase-inhibitors.htm
https://www.researchgate.net/publication/322193217_7-Azaindole_A_Versatile_Scaffold_for_Developing_Kinase_Inhibitors
https://img01.pharmablock.com/pdf/guanwang/5_6.pdf
https://en.wikipedia.org/wiki/Friedel%E2%80%93Crafts_reaction
https://www.benchchem.com/product/b015997#methyl-7-azaindole-3-glyoxylate-cas-number-and-supplier
https://www.benchchem.com/product/b015997#methyl-7-azaindole-3-glyoxylate-cas-number-and-supplier
https://www.benchchem.com/product/b015997#methyl-7-azaindole-3-glyoxylate-cas-number-and-supplier
https://www.benchchem.com/product/b015997#methyl-7-azaindole-3-glyoxylate-cas-number-and-supplier
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b015997?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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